Cas no 1160256-92-7 (8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride)

• Product Name: 8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride
• CAS No: 1160256-92-7
• MF: C₁₄H₆Cl₃NOS
• MW: 342.627539157867
• MDL: MFCD03422897
• CID: 4682354
• Update Time: 2025-05-20

8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride Chemical and Physical Properties

Names and Identifiers

• 8-CHLORO-2-(5-CHLORO-2-THIENYL)QUINOLINE-4-CARBONYL CHLORIDE
• 8-chloro-2-(5-chlorothiophen-2-yl)quinoline-4-carbonyl chloride
• BBL014806
• STL197215
• R7592
• 4-quinolinecarbonyl chloride, 8-chloro-2-(5-chloro-2-thienyl)-
• 8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride

• MDL： MFCD03422897
• Inchi： 1S/C14H6Cl3NOS/c15-9-3-1-2-7-8(14(17)19)6-10(18-13(7)9)11-4-5-12(16)20-11/h1-6H
• InChI Key： JRHWGQHQUOGFSM-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2=C(C(=O)Cl)C=C(C3=CC=C(S3)Cl)N=C21

Computed Properties

• Exact Mass: 340.924
• Monoisotopic Mass: 340.924
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 383
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride

Research Briefing on 8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride (CAS: 1160256-92-7)

The compound 8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride (CAS: 1160256-92-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing synthesizes the latest findings, methodologies, and applications related to this compound, providing a comprehensive overview for professionals in the field.

Recent studies have highlighted the potential of 8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride as a versatile intermediate in the synthesis of novel bioactive molecules. Its unique quinoline-thiophene hybrid structure offers a promising scaffold for drug development, particularly in targeting infectious diseases and cancer. Researchers have employed advanced synthetic techniques, including palladium-catalyzed cross-coupling reactions, to functionalize this compound efficiently.

In a 2023 study published in the Journal of Medicinal Chemistry, the compound demonstrated potent inhibitory activity against Mycobacterium tuberculosis, with an IC50 value of 0.8 μM. This finding underscores its potential as a lead compound for developing new anti-tuberculosis agents. The study also revealed that the chloro substituents at the 8-position of the quinoline ring and the 5-position of the thiophene ring are critical for maintaining bioactivity.

Another significant application of this compound lies in its role as a precursor for fluorescent probes. A recent publication in Analytical Chemistry detailed its use in developing a turn-on fluorescent sensor for detecting heavy metal ions in biological systems. The probe exhibited high selectivity for Hg2+ ions, with a detection limit of 10 nM, making it a valuable tool for environmental and biomedical monitoring.

From a synthetic chemistry perspective, researchers have optimized the preparation of 8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride to achieve higher yields and purity. A 2024 patent application disclosed an improved method involving low-temperature acylation, which reduced byproduct formation and enhanced scalability. This advancement is particularly relevant for industrial-scale production.

Ongoing research is exploring the compound's potential in targeted drug delivery systems. Preliminary results indicate that its carbonyl chloride group can be readily conjugated with various drug molecules and nanoparticles, enabling precise delivery to diseased tissues. This application could revolutionize treatments for conditions requiring localized therapy, such as solid tumors.

In conclusion, 8-Chloro-2-(5-chloro-2-thienyl)quinoline-4-carbonyl chloride (CAS: 1160256-92-7) represents a multifaceted compound with diverse applications in medicinal chemistry, analytical chemistry, and materials science. Its unique structural features and reactivity profile continue to inspire innovative research across multiple disciplines. Future studies will likely uncover additional therapeutic and diagnostic applications for this promising molecule.